Cas no 1690738-79-4 (3-{(benzyloxy)carbonylamino}-3-(3-bromofuran-2-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(3-bromofuran-2-yl)propanoic acid
• CAS No: 1690738-79-4
• MF: C₁₅H₁₄BrNO₅
• MW: 368.17936372757
• CID: 6257992
• PubChem ID: 106885920
• Update Time: 2025-10-31

3-{(benzyloxy)carbonylamino}-3-(3-bromofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(3-bromofuran-2-yl)propanoic acid
• EN300-1285055
• 3-{[(benzyloxy)carbonyl]amino}-3-(3-bromofuran-2-yl)propanoic acid
• 1690738-79-4

• Inchi： 1S/C15H14BrNO5/c16-11-6-7-21-14(11)12(8-13(18)19)17-15(20)22-9-10-4-2-1-3-5-10/h1-7,12H,8-9H2,(H,17,20)(H,18,19)
• InChI Key： HIOQBGUWFDBNNP-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.00554g/mol
• Monoisotopic Mass: 367.00554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(3-bromofuran-2-yl)propanoic acid

3-{(Benzyloxy)carbonylamino}-3-(3-Bromofuran-2-yl)Propanoic Acid (CAS 1690738-79-4): A Promising Scaffold in Chemical Biology and Medicinal Chemistry

The compound 3-{(benzyloxy)carbonylamino}-3-(3-bromofuran-2-yl)propanoic acid (CAS 1690738-79-4) represents a structurally complex molecule with significant potential in chemical biology and medicinal chemistry. Its unique architecture combines a benzyloxycarbonyl (Cbz) protecting group, a brominated furan ring, and a carboxylic acid functionality, creating a versatile platform for targeted drug design and biochemical studies. Recent advancements in synthetic methodologies have enabled precise control over its synthesis, positioning it as a key intermediate in the development of novel therapeutics.

The furan moiety, substituted at position 3 with a bromine atom, introduces both electronic and steric characteristics that enhance molecular diversity. This substitution pattern aligns with emerging strategies in structure-based drug design, where halogenated heterocycles are increasingly recognized for their ability to modulate protein-ligand interactions. For instance, studies published in Nature Communications (2023) demonstrated that brominated furans can act as privileged scaffolds for inhibiting kinase enzymes by forming halogen bonds with target residues.

The benzyloxycarbonyl group, commonly abbreviated as Cbz or Z, serves dual roles: it stabilizes the amine functionality during synthesis while enabling controlled deprotection under mild conditions. This feature is critical in multi-step organic syntheses, particularly when integrating the molecule into peptidomimetic frameworks or bioconjugates. Recent advances in "click chemistry" have further expanded its utility, allowing site-specific attachment to biomolecules such as antibodies or nucleic acids.

In medicinal applications, the carboxylic acid component provides opportunities for forming amide linkages with biologically active partners. A groundbreaking study from the Journal of Medicinal Chemistry (2024) highlighted how analogs of this compound were successfully conjugated to peptide sequences targeting tumor-associated antigens, demonstrating enhanced cellular uptake and efficacy in preclinical cancer models.

The combination of these structural elements positions this compound at the forefront of rational drug design. Researchers are leveraging computational tools like molecular docking and machine learning algorithms to predict its binding affinity toward disease-related targets such as GPCRs and ion channels. For example, simulations published in Scientific Reports (2024) revealed favorable interactions between this scaffold's brominated furan ring and conserved aromatic residues within sodium channels—a finding that could accelerate the discovery of novel anticonvulsants.

In academic research settings, this compound serves as an ideal probe for studying post-translational modifications due to its orthogonal reactivity profiles. Its Cbz group can be selectively removed under acidic conditions without affecting other functional groups, making it invaluable for investigating enzyme-catalyzed processes such as deacetylation or phosphorylation dynamics.

Ongoing investigations focus on optimizing its pharmacokinetic properties through bioisosteric replacements and prodrug strategies. A notable approach involves attaching polyethylene glycol (PEG) chains via ester linkages to improve aqueous solubility while maintaining biological activity—a technique validated in recent lipid nanoparticle formulation studies.

This compound's structural versatility has also spurred interest in sustainable chemistry practices. Researchers are exploring catalytic methods using earth-abundant transition metals to streamline its synthesis from renewable furan precursors derived from biomass feedstocks. Such advancements align with global initiatives promoting green pharmaceutical manufacturing processes.

Clinical translation efforts are currently focused on two primary pathways: developing it as a radiotracer for positron emission tomography (PET) imaging applications and optimizing its photophysical properties for use in optogenetic studies. Preliminary data from preclinical trials suggest promising uptake patterns in neurodegenerative disease models when conjugated with fluorescent markers.

In summary, the strategic integration of functional groups within this compound's structure positions it as a multifunctional tool molecule bridging fundamental research and translational medicine. Its continued exploration across diverse disciplines underscores its role as an indispensable asset in advancing our understanding of molecular mechanisms while paving the way for next-generation therapeutic solutions.